Purity & Batch Consistency
The target compound, in both free base and hydrochloride salt forms, is supplied with a minimum purity specification of 95% . This compares favorably to typical bulk purities for analogous chloroethyl-triazoles, which often range from 90–93% without additional purification . Higher baseline purity reduces the need for in-house purification prior to use in sensitive reactions, minimizing yield loss and impurities in final pharmaceutical candidates.
| Evidence Dimension | Minimum Purity Specification |
|---|---|
| Target Compound Data | 95% (Free base and hydrochloride salt) |
| Comparator Or Baseline | 1-(2-Chloroethyl)-1H-1,2,4-triazole |
| Quantified Difference | +2–5% purity |
| Conditions | Vendor-specified purity; HPLC or equivalent analysis per manufacturer |
Why This Matters
Higher baseline purity streamlines downstream synthetic workflows and enhances reproducibility, which is critical for medicinal chemistry optimization campaigns and scalable process development.
